Cas no 425378-67-2 (Imidazo[1,2-b][1,2,4]triazine,7-bromo-3-(trifluoromethyl)-)

7-Bromo-3-(trifluoromethyl)imidazo[1,2-b][1,2,4]triazine is a heterocyclic compound featuring a fused imidazo[1,2-b][1,2,4]triazine core structure. The presence of a bromo substituent at the 7-position and a trifluoromethyl group at the 3-position enhances its reactivity and stability, making it a valuable intermediate in medicinal chemistry and agrochemical synthesis. The electron-withdrawing trifluoromethyl group improves metabolic stability and lipophilicity, while the bromo moiety allows for further functionalization via cross-coupling reactions. This compound is particularly useful in the development of pharmaceuticals targeting kinase inhibition or other biologically relevant pathways. Its unique structure offers versatility in designing novel bioactive molecules with optimized properties.
Imidazo[1,2-b][1,2,4]triazine,7-bromo-3-(trifluoromethyl)- structure
425378-67-2 structure
Product Name:Imidazo[1,2-b][1,2,4]triazine,7-bromo-3-(trifluoromethyl)-
CAS No:425378-67-2
MF:C6H2BrF3N4
MW:267.006089687347
MDL:MFCD09031762
CID:326776
Update Time:2025-07-02

Imidazo[1,2-b][1,2,4]triazine,7-bromo-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,2-b][1,2,4]triazine,7-bromo-3-(trifluoromethyl)-
    • 3-BROMO-7-(TRIFLUOROMETHYL)IMIDAZO[1,2-B][1,2,4]TRIAZINE
    • 7-bromo-3-trifluoromethyl-imidazo[1,2-b][1,2,4]triazine
    • 7-Bromo-3-trifluoromethylimidazo[1,2-b][1,2,4]triazine
    • AG-F-51253
    • CTK4I6360
    • Imidazo[1,2-b][1,2,4]triazine, 7-bromo-3-(trifluoromethyl)-
    • MDL: MFCD09031762
    • Inchi: 1S/C6H2BrF3N4/c7-4-2-11-5-13-3(6(8,9)10)1-12-14(4)5/h1-2H
    • InChI Key: RXZLFBDCEQEETM-UHFFFAOYSA-N
    • SMILES: N1=CC(C(F)(F)F)=NC2=NC=C(Br)N12

Computed Properties

  • Exact Mass: 265.94156

Experimental Properties

  • PSA: 43.08

Imidazo[1,2-b][1,2,4]triazine,7-bromo-3-(trifluoromethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D298448-1g
7-bromo-3-(trifluoromethyl)imidazo[1,2-b][1,2,4]triazine
425378-67-2 95%
1g
$1280 2024-05-24
eNovation Chemicals LLC
D298448-5g
7-bromo-3-(trifluoromethyl)imidazo[1,2-b][1,2,4]triazine
425378-67-2 95%
5g
$2680 2024-05-24
eNovation Chemicals LLC
D298448-25g
7-bromo-3-(trifluoromethyl)imidazo[1,2-b][1,2,4]triazine
425378-67-2 95%
25g
$4680 2024-05-24
eNovation Chemicals LLC
D298448-1g
7-bromo-3-(trifluoromethyl)imidazo[1,2-b][1,2,4]triazine
425378-67-2 95%
1g
$1280 2025-02-21
eNovation Chemicals LLC
D298448-25g
7-bromo-3-(trifluoromethyl)imidazo[1,2-b][1,2,4]triazine
425378-67-2 95%
25g
$4680 2025-02-21
eNovation Chemicals LLC
D298448-5g
7-bromo-3-(trifluoromethyl)imidazo[1,2-b][1,2,4]triazine
425378-67-2 95%
5g
$2680 2025-02-21
eNovation Chemicals LLC
D298448-1g
7-bromo-3-(trifluoromethyl)imidazo[1,2-b][1,2,4]triazine
425378-67-2 95%
1g
$1280 2025-02-26
eNovation Chemicals LLC
D298448-5g
7-bromo-3-(trifluoromethyl)imidazo[1,2-b][1,2,4]triazine
425378-67-2 95%
5g
$2680 2025-02-26
eNovation Chemicals LLC
D298448-25g
7-bromo-3-(trifluoromethyl)imidazo[1,2-b][1,2,4]triazine
425378-67-2 95%
25g
$4680 2025-02-26

Additional information on Imidazo[1,2-b][1,2,4]triazine,7-bromo-3-(trifluoromethyl)-

Comprehensive Overview of Imidazo[1,2-b][1,2,4]triazine,7-bromo-3-(trifluoromethyl)- (CAS No. 425378-67-2)

The compound Imidazo[1,2-b][1,2,4]triazine,7-bromo-3-(trifluoromethyl)- (CAS No. 425378-67-2) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 7-bromo substitution and a trifluoromethyl group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological pathways.

In recent years, the demand for Imidazo[1,2-b][1,2,4]triazine derivatives has surged, driven by their versatility in medicinal chemistry. The presence of the trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, which are critical factors in the development of orally bioavailable drugs. This aligns with the growing trend in the pharmaceutical industry to design molecules with improved pharmacokinetic properties.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for Imidazo[1,2-b][1,2,4]triazine derivatives?" The synthesis typically involves multi-step reactions, including cyclization and halogenation processes. The 7-bromo moiety serves as a reactive site for further functionalization, enabling the introduction of diverse substituents. This flexibility makes the compound a cornerstone in the construction of complex molecular architectures.

Another hot topic in the scientific community is the role of trifluoromethyl groups in drug design. The trifluoromethyl group in Imidazo[1,2-b][1,2,4]triazine,7-bromo-3-(trifluoromethyl)- is known to influence the electronic and steric properties of the molecule, often leading to enhanced binding affinity with target proteins. This has been a key focus in the development of kinase inhibitors and other therapeutic agents.

The compound's CAS No. 425378-67-2 is frequently referenced in patent literature, highlighting its commercial and scientific importance. Companies specializing in custom synthesis and contract research organizations (CROs) often list this compound in their catalogs, catering to the needs of academic and industrial researchers. Its availability in high purity forms is crucial for reproducible experimental results.

From an SEO perspective, keywords such as "Imidazo[1,2-b][1,2,4]triazine synthesis", "7-bromo-3-(trifluoromethyl) derivatives", and "CAS 425378-67-2 applications" are highly relevant. These terms reflect the interests of chemists and pharmacologists seeking detailed information on this compound. Additionally, the rise of AI-driven drug discovery has increased searches for "heterocyclic compounds in machine learning models", further emphasizing the relevance of this molecule.

Environmental and regulatory considerations are also part of the discourse surrounding Imidazo[1,2-b][1,2,4]triazine derivatives. While the compound itself is not classified as hazardous, its handling and disposal must adhere to standard laboratory safety protocols. This aspect is often addressed in safety data sheets (SDS) provided by suppliers.

In conclusion, Imidazo[1,2-b][1,2,4]triazine,7-bromo-3-(trifluoromethyl)- (CAS No. 425378-67-2) represents a fascinating area of research with broad implications for drug development and material science. Its structural features and synthetic adaptability make it a subject of ongoing investigation, ensuring its place in the forefront of modern chemistry.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.